1,2-Diamino-3,5-difluorobenzene

• IUPAC Name: 3,5-difluorobenzene-1,2-diamine
• InChI: InChI=1S/C6H6F2N2/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,9-10H2
• InChI Key: QGNXDMSEEPNKCF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1N)N)F)F
• Molecular Formula: C6H6F2N2
• DSSTOX Substance ID: DTXSID50371575
• Molecular Weight: 144.12 g/mol
• CAS No.: 2369-29-1

Description

1,2-Diamino-3,5-difluorobenzene is a useful research compound. Its molecular formula is C6H6F2N2 and its molecular weight is 144.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Biodegradation in Environmental Applications

1,2-Diamino-3,5-difluorobenzene's applications in scientific research are diverse, with a significant focus on environmental applications. A study by Moreira et al. (2009) explored the biodegradation of difluorobenzenes, where a microbial strain was tested for its capability to degrade various difluorobenzenes. Although no growth occurred with 1,2-difluorobenzene as a substrate, understanding the microbial interactions with similar compounds helps in assessing the environmental impact and biodegradation potentials of this compound (Moreira et al., 2009).

Organometallic Chemistry and Catalysis

The compound is recognized for its role in organometallic chemistry. Pike et al. (2017) highlighted the use of fluorobenzenes like 1,2-difluorobenzene in organometallic chemistry and transition-metal-based catalysis. These compounds, due to their fluorine substituents, typically demonstrate greater chemical inertness, making them suitable as non-coordinating solvents or readily displaced ligands in various chemical reactions (Pike, Crimmin & Chaplin, 2017).

Material Sciences and Liquid-Crystal Technology

In the field of material sciences, especially in the context of liquid-crystal technology, the relevance of fluorinated compounds like this compound is noteworthy. Liu et al. (2002) studied fluorinated polyimides, which are derived from aromatic diamines like this compound, for their potential in advanced liquid-crystal display applications due to their great thermal stability, high mechanical properties, and specific optical characteristics (Liu et al., 2002).

Analytical Chemistry

This compound has also been utilized as a reagent in analytical chemistry. For instance, Chao et al. (1988) described it as a highly sensitive reagent for aromatic aldehydes, highlighting its specificity and sensitivity, beneficial in the detection and analysis of various compounds (Chao, Kai, Ishida, Ohkura, Hara & Yamaguchi, 1988).

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and adequate ventilation is recommended.

Future Directions

1,2-Diamino-3,5-difluorobenzene has potential applications in the development of conjugated polymers for organic solar cells. The compound’s straightforward synthesis and high efficiency make it a promising candidate for future research in this area.

Mechanism of Action

Target of Action

3,5-Difluorobenzene-1,2-diamine, also known as 1,2-Diamino-3,5-difluorobenzene or 1,2-Benzenediamine, 3,5-difluoro-, is a compound that has been used in the synthesis of conjugated polymers . The primary targets of this compound are the molecules involved in the formation of these polymers .

Mode of Action

The interaction of 3,5-Difluorobenzene-1,2-diamine with its targets involves a condensation reaction with glyoxylic acid, aided by heat . This forms a quinoxaline, which can then undergo a S N 2 chemistry protocol to add a solubilizing side .

Biochemical Pathways

The biochemical pathways affected by 3,5-Difluorobenzene-1,2-diamine involve the synthesis of conjugated polymers . These polymers have a long history of exploration and use in organic solar cells . The compound’s interaction with its targets leads to changes in these pathways, resulting in the formation of new polymers .

Result of Action

The molecular and cellular effects of 3,5-Difluorobenzene-1,2-diamine’s action are primarily seen in the formation of new polymers . These polymers, synthesized using a new approach, have shown promise in the field of organic solar cells .

Action Environment

The action of 3,5-Difluorobenzene-1,2-diamine can be influenced by various environmental factors. For instance, the condensation reaction it undergoes with glyoxylic acid is aided by heat . Therefore, temperature could be a significant environmental factor influencing the compound’s action, efficacy, and stability.

Biochemical Analysis

Biochemical Properties

1,2-Diamino-3,5-difluorobenzene plays a significant role in biochemical reactions, particularly in the formation of quinoxaline derivatives through condensation reactions with glyoxylic acid . This compound interacts with various enzymes and proteins, facilitating the formation of complex molecular structures. The nature of these interactions often involves the formation of hydrogen bonds and van der Waals forces, which stabilize the resulting molecular complexes.

Cellular Effects

This compound has been observed to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound’s interaction with cellular proteins can lead to alterations in signal transduction pathways, potentially affecting the expression of specific genes and the overall metabolic activity of the cell . These effects can vary depending on the cell type and the concentration of the compound used.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound can act as an enzyme inhibitor or activator, depending on the context of the biochemical reaction. For example, it may inhibit certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity . Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound remains relatively stable under standard laboratory conditions, but its activity may decrease over extended periods due to gradual degradation . Long-term exposure to the compound can lead to cumulative effects on cellular processes, which may be observed in both in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, the compound may exhibit minimal or no adverse effects, while higher doses can lead to toxic or adverse reactions . Threshold effects have been observed, where a specific dosage level triggers significant changes in biological activity. It is essential to determine the optimal dosage range to achieve the desired biochemical effects without causing harm to the organism.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its transformation and utilization within the cell. The compound can affect metabolic flux and alter the levels of specific metabolites . For example, it may participate in oxidation-reduction reactions, contributing to the generation of reactive intermediates that play a role in cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments . The transport mechanisms ensure that this compound reaches its target sites, where it can exert its biochemical effects.

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct the compound to specific compartments or organelles. These localization patterns can affect the compound’s activity and function within the cell . For instance, this compound may be directed to the mitochondria, where it can influence mitochondrial processes and energy production.